Cas no 107469-74-9 (5-(4-chlorophenyl)-4H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 5-(4-chlorophenyl)-4H-1,2,4-triazole-3-carboxylic acid
• CAS No: 107469-74-9
• MF: C₉H₆ClN₃O₂
• MW: 223.615840435028
• MDL: MFCD10696478
• CID: 3586252
• PubChem ID: 72211010
• Update Time: 2025-04-22

5-(4-chlorophenyl)-4H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxylic acid, 5-(4-chlorophenyl)-
• 5-(4-chlorophenyl)-4H-1,2,4-triazole-3-carboxylic acid
• 1H-1,2,4-Triazole-5-carboxylic acid, 3-(4-chlorophenyl)-
• ALBB-037095
• CS-0290858
• 107469-74-9
• EN300-205284
• AB57444

• MDL： MFCD10696478
• Inchi： 1S/C9H6ClN3O2/c10-6-3-1-5(2-4-6)7-11-8(9(14)15)13-12-7/h1-4H,(H,14,15)(H,11,12,13)
• InChI Key： AYHGBKJIRPYZSN-UHFFFAOYSA-N
• SMILES： N1C(C(O)=O)=NC(C2=CC=C(Cl)C=C2)=N1

Computed Properties

• Exact Mass: 223.0148541Da
• Monoisotopic Mass: 223.0148541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.9Ų